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Get Quote

Introduction

AMG 837 is a potent and orally bioavailable partial agonist for the G-protein coupled receptor

40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFA1).[1][2][3] GPR40 is

predominantly expressed on pancreatic β-cells and enteroendocrine cells.[4][5] Its activation by

agonists like AMG 837 potentiates glucose-stimulated insulin secretion (GSIS), making it a

therapeutic target for type 2 diabetes.[3][4][6] The primary signaling pathway for GPR40

involves the Gαq protein, which activates phospholipase C, leading to the generation of inositol

triphosphate (IP3) and a subsequent increase in intracellular calcium (Ca²⁺) concentration.[3]

[4] Therefore, an in vitro calcium flux assay is a fundamental method for characterizing the

potency and efficacy of GPR40 agonists like AMG 837.

These application notes provide a comprehensive overview of the in vitro pharmacology of

AMG 837 and a detailed protocol for conducting a calcium flux assay to measure its activity.

Mechanism of Action: GPR40 Signaling
AMG 837 binds to the GPR40 receptor, initiating a cascade of intracellular events. This

signaling is Gαq-protein dependent. The binding event stimulates phospholipase C (PLC),

which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers:
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diacylglycerol (DAG) and inositol 1,4,5-trisphosphate (IP3). IP3 then binds to its receptor on the

endoplasmic reticulum (ER), triggering the release of stored calcium ions into the cytoplasm.

This transient increase in intracellular Ca²⁺ is a key signal that, particularly in pancreatic β-

cells, contributes to the potentiation of glucose-dependent insulin secretion.[3][4]
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Caption: GPR40 signaling pathway activated by AMG 837.

Quantitative Data Summary
The potency of AMG 837 has been determined through various in vitro assays. The half-

maximal effective concentration (EC₅₀) values are summarized below. It is noteworthy that the

potency can be significantly affected by the presence of serum proteins due to high plasma

protein binding.[1][4]
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Assay Type
Cell Line /
System

EC₅₀ (nM) Notes Reference

Calcium (Ca²⁺)

Flux

CHO cells

(human GPR40,

transient)

13.5 ± 0.8

Aequorin-based

bioluminescent

assay.

[1][4]

Calcium (Ca²⁺)

Flux

CHO cells

(human GPR40,

stable)

120 ± 10 --- [5]

Inositol

Phosphate (IP)

Accumulation

A9_GPR40 cell

line
7.8 ± 1.2 --- [1][4]

[³⁵S]-GTPγS

Binding

A9_GPR40 cell

membranes
1.5 ± 0.1 --- [4][7]

Glucose-

Stimulated

Insulin Secretion

Isolated primary

mouse islets
142 ± 20 --- [4]

Calcium (Ca²⁺)

Flux with Serum

CHO cells

(human GPR40,

transient)

2,140 ± 310

Assayed in the

presence of

100% human

serum.

[1][4]

AMG 837 acts as a partial agonist, exhibiting a maximal activity that is 85% of that achieved by

the endogenous ligand docosahexaenoic acid (DHA) in an aequorin-based calcium flux assay.

[1][4]

Experimental Protocol: In Vitro Calcium Flux Assay
This protocol describes a general method for measuring AMG 837-induced intracellular calcium

mobilization in a cell line expressing GPR40, such as Chinese Hamster Ovary (CHO) or

Human Embryonic Kidney (HEK293) cells. The procedure is designed for a 96-well plate format

and can be adapted for other formats (e.g., 384-well).

Materials and Reagents
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Cells: CHO or HEK293 cells stably or transiently expressing human GPR40.

Culture Medium: Appropriate cell culture medium (e.g., DMEM, F-12) supplemented with

10% Fetal Bovine Serum (FBS) and antibiotics.

Assay Plates: 96-well, black-walled, clear-bottom microplates.[8]

Coating Agent (optional): Poly-D-lysine for promoting cell adherence.[8]

Calcium Assay Kit: A commercial no-wash fluorescent calcium flux assay kit (e.g., BD™

Calcium Assay Kit, Fluo-4 Direct™ Calcium Assay Kit).[9] These kits contain a calcium-

sensitive dye (e.g., Fluo-4 AM) and often a signal enhancer or probenecid solution to prevent

dye leakage.

Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

AMG 837 Stock Solution: 10 mM stock in 100% DMSO.

Positive Control: Ionomycin or another calcium ionophore (e.g., 1 mg/mL stock in DMSO).

[10]

Negative Control: Assay buffer with the same final concentration of DMSO used for the test

compound.

Instrumentation: A fluorescence plate reader with liquid handling capabilities (e.g.,

FlexStation 3) capable of excitation/emission around 494/516 nm for Fluo-4.[8]

Experimental Workflow
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1. Cell Seeding
Plate GPR40-expressing cells

in 96-well plates

2. Overnight Incubation
Allow cells to adhere and form
a confluent monolayer (16-24h)

3. Dye Loading
Replace medium with calcium dye

loading solution

4. Incubation (Dye Loading)
Incubate for 1 hour at 37°C

in the dark

6. Signal Measurement
Place plate in reader. Record baseline

fluorescence, then inject compound

5. Compound Preparation
Prepare serial dilutions of
AMG 837 in assay buffer

7. Data Analysis
Calculate change in fluorescence.

Plot dose-response curve to find EC₅₀

Click to download full resolution via product page

Caption: Experimental workflow for the in vitro calcium flux assay.

Procedure

Cell Seeding: a. The day before the assay, seed the GPR40-expressing cells into a 96-well,

black-walled, clear-bottom plate at a density of 50,000–80,000 cells per well in 100 µL of

culture medium.[8][9] b. Incubate the plate for 16–24 hours at 37°C in a 5% CO₂ incubator to

allow for cell adherence and the formation of a near-confluent monolayer.[9]
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Preparation of Dye Loading Solution: a. On the day of the assay, prepare the calcium-

sensitive dye loading solution according to the manufacturer's instructions. This typically

involves reconstituting a lyophilized dye in DMSO and then diluting it in assay buffer, often

containing a signal enhancer or probenecid.[9]

Dye Loading: a. Aspirate the culture medium from the cell plate. b. Add 100 µL of the

prepared dye loading solution to each well.[8] c. Incubate the plate for 1 hour at 37°C,

protected from light.[8] d. Following incubation, allow the plate to equilibrate to room

temperature for at least 20 minutes before reading.[9]

Compound Preparation: a. During the dye-loading incubation, prepare serial dilutions of

AMG 837 from the 10 mM DMSO stock. b. Perform an initial dilution in DMSO, followed by a

final dilution in assay buffer to achieve the desired final concentrations (e.g., from 1 pM to 10

µM). Ensure the final DMSO concentration in all wells (including controls) is consistent and

low (e.g., ≤ 0.1%). c. Prepare solutions for the positive control (e.g., Ionomycin) and negative

vehicle control (assay buffer with DMSO).

Measurement of Calcium Flux: a. Set up the fluorescence plate reader to measure kinetic

fluorescence (excitation ~494 nm, emission ~516 nm for Fluo-4). b. Program the instrument

to first read a baseline fluorescence for 15-20 seconds. c. The instrument's liquid handler

should then add a specific volume (e.g., 20-50 µL) of the AMG 837 dilutions, positive control,

or negative control to the respective wells. d. Continue to record the fluorescence signal for

an additional 2-3 minutes to capture the peak response and subsequent signal decay.

Data Analysis: a. The response is typically quantified as the change in fluorescence (ΔF)

from the baseline (F_baseline) to the peak (F_max), or as the area under the curve. b.

Normalize the data by subtracting the average response of the negative control wells. The

response can be expressed as a percentage of the maximal response observed with the

positive control (Ionomycin). c. Plot the normalized response against the logarithm of the

AMG 837 concentration. d. Fit the data to a four-parameter logistic (sigmoidal) dose-

response curve to determine the EC₅₀ value.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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